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Executive Summary

The demand for lightweight, biocompatible, and sustainable emollients has driven the shift
away from volatile cyclic silicones and heavy petroleum derivatives. 2-Hydroxyethyl
nonanoate (CAS: 16179-40-1), also known as ethylene glycol monononanoate or pelargonic
acid 2-hydroxyethyl ester[1][2], is a medium-chain (C9) monoester that bridges the gap
between high spreadability and profound skin-conditioning efficacy[3][4].

Derived from the esterification of ethylene glycol and nonanoic (pelargonic) acid, this molecule
possesses a unique amphiphilic character due to its unreacted terminal hydroxyl group. This
application note details the physicochemical dynamics, formulation compatibility, and validated
laboratory protocols for integrating 2-Hydroxyethyl nonanoate into high-performance oil-in-
water (O/W) emulsions and dermatological vehicles.
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Physicochemical Profiling & Mechanistic Action
Molecular Causality: Why C9 Monoesters Excel

The performance of an emollient is dictated by its molecular weight, chain length, and polarity.
2-Hydroxyethyl nonanoate features a nine-carbon saturated aliphatic chain (COH19-)[4]. This
medium-chain length is thermodynamically optimal for cosmetic applications: it is long enough
to prevent rapid volatilization (unlike short-chain alcohols) but short enough to maintain a low
dynamic viscosity and high spreading value[5].

Furthermore, because it is a monoester, the free hydroxyl (—OH) group on the ethylene glycol
moiety imparts a slight polarity. This structural feature provides two distinct mechanistic

advantages:

« Interfacial Tension Reduction: The polar head orients toward the aqueous phase in
emulsions, acting as a co-emulsifier and reducing the Gibbs free energy of the O/W
interface, thereby stabilizing smaller droplet sizes.

o Stratum Corneum Integration: Upon topical application, the polar hydroxyl group forms
transient hydrogen bonds with the hydrophilic heads of endogenous ceramides, while the C9
tail intercalates into the lipid bilayer, fluidizing the matrix and enhancing active ingredient
penetration without leaving a tacky, occlusive residue[6][7].

Interfacial Alignment
Hydrophilic Interaction (H-bonding via free -OH) Synergistic Effect

2-Hydroxyethyl Nonanoate Applied to Skin Stratum Corneum - . . » Enhanced Skin Barrier
(Amphiphilic Monoester) Lipid Matrix Lipophilic Interaction Synergistic Effect & Non-Greasy Feel

C9 Alkyl Chain Integration
(Fluidizes Lipid Bilayer)

Click to download full resolution via product page

Caption: Mechanism of 2-Hydroxyethyl nonanoate integrating into the stratum corneum lipid
bilayer.

Quantitative Data Summaries

To aid formulation scientists in phase-mapping, the fundamental properties and comparative
sensory metrics of 2-Hydroxyethyl nonanoate are summarized below.
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Table 1: Physicochemical Properties of 2-Hydroxyethyl Nonanoate

Parameter Value | Description Formulation Implication

Standardized nomenclature for

IUPAC Name 2-hydroxyethyl nonanoate ] ]

INCI registration.

Regulatory tracking and
CAS Number 16179-40-1

procurement[1].

Determines molecular weight
Molecular Formula C11H2203

(202.29 g/mol).

Clear, colorless to pale yellow Suitable for transparent or

Appearance o ] ]
liquid white formulations[4][5].
) ] ] . Excellent solvent for crystalline
Polarity Medium-High (Amphiphilic) ] ) -~
UV filters and lipophilic APIs.
] Guides the selection of primary
Required HLB ~10.5-11.0

emulsifier systems.

Table 2: Comparative Sensory & Rheological Profile

. Spreadability ( Friction Coefficient .
Emollient Sensory Descriptor
mma2 /10s) (p)
2-Hydroxyethyl Silky, rapid
YETOETY 850 0.18 Y _p
Nonanoate absorption, non-tacky

Cyclopentasiloxane

1050 0.12 Highly volatile, dry sli

(D5) gnly y ship
Isopropyl Myristate Greasy initial feel,

propyL iy 780 0.22 y ]
(IPM) moderate absorption
Caprylic/Capric Cushioning, heavier

.p Y ) P 550 0.28 ] g
Triglyceride residue

Experimental Protocols & Methodologies
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The following protocols are designed as self-validating systems. By incorporating internal
controls and specific rheological checkpoints, scientists can ensure the thermodynamic stability
and sensory fidelity of formulations utilizing 2-Hydroxyethyl nonanoate.

Protocol A: Formulation of a Stable O/W Emulsion
Vehicle

Objective: To create a stable, lightweight carrier vehicle utilizing 2-Hydroxyethyl nonanoate as
the primary oil-phase emollient.

Reagents & Materials:

Phase A (Aqueous): Deionized Water (g.s. to 100%), Glycerin (3.0%), Xanthan Gum (0.2%).

Phase B (Oil): 2-Hydroxyethyl nonanoate (10.0%), Cetearyl Alcohol (2.0%), Glyceryl
Stearate & PEG-100 Stearate (4.0%).

Phase C (Preservative): Phenoxyethanol & Ethylhexylglycerin (1.0%).

Equipment: Overhead stirrer, high-shear homogenizer (e.g., Ultra-Turrax), water bath.
Step-by-Step Procedure:

e Aqueous Phase Preparation: Disperse Xanthan Gum into Glycerin to form a slurry. Add this
slurry to the Deionized Water under continuous propeller agitation (300 rpm). Heat Phase A
to 75°C.

e Oil Phase Preparation: Combine 2-Hydroxyethyl nonanoate, Cetearyl Alcohol, and the
emulsifier blend (Glyceryl Stearate & PEG-100 Stearate) in a separate vessel. Heat Phase B
to 75°C until completely uniform and transparent. Causality note: Heating both phases to
identical temperatures prevents premature crystallization of the waxes at the interface.

o Emulsification: Slowly add Phase B into Phase A while increasing the overhead stirrer speed
to 800 rpm.

o High-Shear Homogenization: Immediately transfer the mixture to a high-shear homogenizer.
Process at 5,000 rpm for exactly 5 minutes. Validation step: The emulsion should appear

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8775140/docs?utm_src=pdf-body#application-note-2-hydroxyethyl-nonanoate-in-advanced-cosmetic-emollient-formulations
https://www.benchchem.com/product/b8775140/docs?utm_src=pdf-body#application-note-2-hydroxyethyl-nonanoate-in-advanced-cosmetic-emollient-formulations
https://www.benchchem.com/product/b8775140/docs?utm_src=pdf-body#application-note-2-hydroxyethyl-nonanoate-in-advanced-cosmetic-emollient-formulations
https://www.benchchem.com/product/b8775140/docs?utm_src=pdf-body#application-note-2-hydroxyethyl-nonanoate-in-advanced-cosmetic-emollient-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8775140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

stark white and glossy, indicating a droplet size reduction to <2 pm.

¢ Cooling & Maturation: Switch back to the overhead stirrer (sweep agitation at 150 rpm).
Allow the emulsion to cool to 40°C.

* Preservation: Add Phase C. Continue mixing until the temperature reaches 25°C.

Phase A (Water Phase) Phase B (Oil Phase)

o Add 2-Hydroxyethyl Nonanoate
FIEEIND (1E Heat to 75°C

Emulsification
High-Shear Homogenization
(5000 rpm, 5 min)

Cooling Phase
Sweep Agitation to 40°C

Validation
Droplet Size & Rheology

Click to download full resolution via product page

Caption: Standard operating procedure for formulating and validating O/W emulsions.
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Protocol B: Emulsion Stability & Droplet Size Validation
(DLS)

Objective: To quantitatively validate the stabilizing effect of 2-Hydroxyethyl nonanoate's

amphiphilic nature.

Sample Preparation: Dilute 0.1g of the emulsion from Protocol A in 9.9g of deionized water to
prevent multiple scattering effects.

Dynamic Light Scattering (DLS): Transfer the diluted sample to a polystyrene cuvette.
Measure the Z-average droplet size and Polydispersity Index (PDI) using a Zetasizer at
25°C.

Acceptance Criteria: A self-validating stable emulsion will exhibit a Z-average of 0.5 pm — 2.5
pm and a PDI of < 0.3. If PDI > 0.3, it indicates Ostwald ripening or coalescence, suggesting
the need to adjust the HLB of the emulsifier system.

Accelerated Stability: Subject the undiluted emulsion to centrifugation at 3,000 x g for 30
minutes. The absence of phase separation validates the structural integrity of the lamellar gel
network formed by the ester and cetearyl alcohol.

Protocol C: In Vitro Tribological Sensory Evaluation

Objective: To objectively measure the "slip” and "non-greasy" feel of the emollient.

Substrate Preparation: Utilize a biomimetic synthetic skin substrate (e.g., Bioskin™) to
standardize surface roughness.

Application: Apply exactly 2.0 mg/cm? of neat 2-Hydroxyethyl nonanoate to the substrate.
Use Squalane as a positive control and Caprylic/Capric Triglyceride as a comparative
baseline.

Tribometer Measurement: Using a rotational tribometer with a polyoxymethylene (POM)
probe, apply a normal load of 1 N. Sweep the sliding velocity from 0.1 to 100 mm/s.

Data Interpretation: Record the dynamic friction coefficient ( y ). A lower u at high velocities
correlates directly with the consumer perception of "smooth spreadability” and "silky finish."
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2-Hydroxyethyl nonanoate should demonstrate a p significantly lower than standard
triglycerides due to its linear C9 chain dynamics[5][7].

Formulation Compatibility & Troubleshooting

pH Stability: As an ester, 2-Hydroxyethyl nonanoate is susceptible to acid- or base-
catalyzed hydrolysis. It is highly recommended to buffer formulations containing this
ingredient to a pH range of 4.5 to 7.0. Prolonged exposure to pH > 8.0 will result in the
cleavage of the ester bond, yielding free nonanoic acid (which possesses a distinct, rancid
odor) and ethylene glycol[4].

UV Filter Solubilization: The moderate polarity of this ester makes it an exceptional solvent
for crystalline organic UV filters (e.g., Avobenzone, Oxybenzone). It can be used to replace
C12-15 Alkyl Benzoate in sunscreen formulations to achieve a lighter skin feel.

Oxidative Stability: Because the C9 chain is fully saturated (no double bonds), 2-
Hydroxyethyl nonanoate exhibits excellent oxidative stability and does not require high
doses of antioxidants (like BHT or Tocopherol) to prevent rancidity, unlike plant-derived
unsaturated oils[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 16179-40-1 CAS Manufactory [chemicalbook.com]
. echemi.com [echemi.com]

. atamankimya.com [atamankimya.com]

. atamankimya.com [atamankimya.com]

. bocsci.com [bocsci.com]

. moumoujus.com [moumoujus.com]

°
~ (o)) ol iy w N -

. ulprospector.com [ulprospector.com]

¢ To cite this document: BenchChem. [Application Note: 2-Hydroxyethyl Nonanoate in
Advanced Cosmetic Emollient Formulations]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8775140/docs#application-note-2-hydroxyethyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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